Cas no 1806450-88-3 (1,3-Dimethyl-5-fluoro-2-(trifluoromethoxy)benzene)

• Product Name: 1,3-Dimethyl-5-fluoro-2-(trifluoromethoxy)benzene
• CAS No: 1806450-88-3
• MF: C₉H₈F₄O
• MW: 208.152836799622
• CID: 4789476
• Update Time: 2025-07-31

1,3-Dimethyl-5-fluoro-2-(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1,3-Dimethyl-5-fluoro-2-(trifluoromethoxy)benzene

• Inchi： 1S/C9H8F4O/c1-5-3-7(10)4-6(2)8(5)14-9(11,12)13/h3-4H,1-2H3
• InChI Key： KAJPJQXZIAWMAQ-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C(=C(C)C=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 180
• XLogP3: 3.9
• Topological Polar Surface Area: 9.2